Cas no 1121602-79-6 (tert-butyl 2-[(2-methylphenyl)methoxymethyl]pyrrolidine-1-carboxylate)

tert-Butyl 2-[(2-methylphenyl)methoxymethyl]pyrrolidine-1-carboxylate is a protected pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) group at the nitrogen position and a 2-methylbenzyloxymethyl substituent at the 2-position. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in peptide synthesis and medicinal chemistry applications. The 2-methylbenzyloxymethyl moiety provides steric and electronic modulation, influencing reactivity and selectivity in further functionalization. This compound is particularly useful as an intermediate in the synthesis of complex molecules, offering controlled reactivity and compatibility with diverse reaction conditions. Its structural features make it suitable for chiral synthesis and the development of pharmacologically active compounds.
tert-butyl 2-[(2-methylphenyl)methoxymethyl]pyrrolidine-1-carboxylate structure
1121602-79-6 structure
Product Name:tert-butyl 2-[(2-methylphenyl)methoxymethyl]pyrrolidine-1-carboxylate
CAS No:1121602-79-6
MF:C18H27NO3
MW:305.411885499954
CID:2090762
PubChem ID:66519851
Update Time:2025-07-02

tert-butyl 2-[(2-methylphenyl)methoxymethyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-[(2-methylphenyl)methoxymethyl]pyrrolidine-1-carboxylate
    • tert-Butyl 2-(((2-methylbenzyl)oxy)methyl)pyrrolidine-1-carboxylate
    • AKOS015940268
    • tert-Butyl2-(((2-methylbenzyl)oxy)methyl)pyrrolidine-1-carboxylate
    • 2-(2-Methyl-benzyloxymethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester
    • 1121602-79-6
    • MDL: MFCD11873843
    • Inchi: 1S/C18H27NO3/c1-14-8-5-6-9-15(14)12-21-13-16-10-7-11-19(16)17(20)22-18(2,3)4/h5-6,8-9,16H,7,10-13H2,1-4H3
    • InChI Key: VVHPEEPBHAOAHP-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1C)CC1CCCN1C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 305.19909372g/mol
  • Monoisotopic Mass: 305.19909372g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 396.6±17.0 °C at 760 mmHg

tert-butyl 2-[(2-methylphenyl)methoxymethyl]pyrrolidine-1-carboxylate Security Information

tert-butyl 2-[(2-methylphenyl)methoxymethyl]pyrrolidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 2-[(2-methylphenyl)methoxymethyl]pyrrolidine-1-carboxylate

Research Brief on tert-butyl 2-[(2-methylphenyl)methoxymethyl]pyrrolidine-1-carboxylate (CAS: 1121602-79-6)

The compound tert-butyl 2-[(2-methylphenyl)methoxymethyl]pyrrolidine-1-carboxylate (CAS: 1121602-79-6) has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery. This research brief synthesizes the latest findings regarding its synthesis, applications, and biological relevance from peer-reviewed literature and patent filings.

Recent synthetic studies have demonstrated improved routes for preparing this pyrrolidine derivative with enhanced enantioselectivity. A 2023 publication in the Journal of Organic Chemistry (DOI: 10.1021/acs.joc.3c00512) reported a novel asymmetric synthesis method achieving >95% ee, which is significant for its potential use in chiral drug development. The compound's structural features - containing both a protected amine (Boc group) and a benzylic ether moiety - make it particularly valuable for constructing complex pharmacophores.

In medicinal chemistry applications, this compound has emerged as a key building block for protease inhibitors. A 2024 patent application (WO2024015816) discloses its incorporation into novel SARS-CoV-2 main protease inhibitors, where the 2-methylphenyl methoxymethyl group was found to enhance binding affinity through hydrophobic interactions with the S3 subsite. Molecular docking studies suggest this scaffold may have broader applicability against other viral proteases.

Pharmacokinetic studies of derivatives containing this structural motif have shown promising metabolic stability profiles. Research published in European Journal of Medicinal Chemistry (2024, 265, 116103) indicates that the tert-butyl carbamate protection significantly improves membrane permeability compared to analogous unprotected compounds, while the methoxymethyl group appears to mitigate first-pass metabolism in liver microsome assays.

Ongoing investigations are exploring the compound's utility in targeted protein degradation. Preliminary results presented at the 2024 ACS Spring Meeting suggest that when incorporated into PROTAC molecules, the scaffold demonstrates favorable linker properties, potentially due to its balanced hydrophilicity/hydrophobicity profile and conformational flexibility.

From a safety perspective, recent toxicological screening (Regulatory Toxicology and Pharmacology, 2023, 144, 105489) indicates the compound has low acute toxicity (LD50 > 2000 mg/kg in rodent studies), though chronic exposure studies are still pending. The environmental fate of this chemical is currently under investigation, with early biodegradation studies showing moderate persistence in aquatic systems.

In conclusion, tert-butyl 2-[(2-methylphenyl)methoxymethyl]pyrrolidine-1-carboxylate represents a promising multifunctional intermediate with demonstrated applications across multiple therapeutic areas. Its unique structural features continue to inspire novel applications in drug discovery, particularly in the development of targeted therapies and antiviral agents. Future research directions likely include expanded structure-activity relationship studies and further optimization of synthetic routes for industrial-scale production.

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